5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide

• IUPAC Name: 5-methyl-3-phenyl-N-(2-propoxyphenyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-3-13-24-17-12-8-7-11-16(17)21-20(23)18-14(2)25-22-19(18)15-9-5-4-6-10-15/h4-12H,3,13H2,1-2H3,(H,21,23)
• InChI Key: ONYNAIARXVJBQI-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1NC(=O)C2=C(ON=C2C3=CC=CC=C3)C
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide, also known as MPPI, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide involves its binding to the dopamine D3 receptor, which leads to the inhibition of the cAMP signaling pathway. This results in the modulation of the activity of the mesolimbic dopamine system, which is involved in reward processing and addiction. 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide has also been shown to modulate the activity of other neurotransmitter systems, including the serotonin and glutamate systems.
Biochemical and Physiological Effects:
5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide has been shown to have several biochemical and physiological effects, including the modulation of dopamine release, the inhibition of the cAMP signaling pathway, and the modulation of the activity of other neurotransmitter systems. 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide has also been shown to have analgesic and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide is its high selectivity and affinity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various neurological and psychiatric disorders. However, one of the limitations of 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide is its poor solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide. One area of research is the development of more efficient synthesis methods for 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide, which could lead to the production of larger quantities of the compound. Another area of research is the investigation of the potential therapeutic applications of 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide in various neurological and psychiatric disorders. Additionally, the development of more selective and potent analogs of 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide could lead to the discovery of new drugs for the treatment of these disorders.

Scientific Research Applications

5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide has been extensively studied for its potential applications in various fields of research. In neuroscience, 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide has been shown to modulate the activity of the dopamine D3 receptor, which is involved in several neurological and psychiatric disorders, including addiction, schizophrenia, and Parkinson's disease. 5-methyl-3-phenyl-N-(2-propoxyphenyl)-4-isoxazolecarboxamide has also been investigated as a potential therapeutic agent for the treatment of neuropathic pain, anxiety, and depression.